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Compound of Interest

Compound Name: YM-244769 dihydrochloride

Cat. No.: B1146275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-244769 is a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX),

demonstrating a preferential inhibition of the NCX3 isoform over NCX1 and NCX2.[1][2][3] It

primarily acts on the reverse mode of the exchanger, which is responsible for Ca2+ influx into

the cell.[1][4][5] These characteristics make YM-244769 a valuable tool for investigating the

role of NCX in various cellular processes, including calcium homeostasis, neuronal cell

damage, and cardiac function.[1][2][6] Notably, it has been shown to protect against

hypoxia/reoxygenation-induced cell damage in neuronal SH-SY5Y cells.[1][2][3][4]

These application notes provide a detailed protocol for the loading of YM-244769
dihydrochloride into cultured cells for in vitro assays.
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Target Assay Type Cell/System IC50 Value Reference

NCX3 45Ca2+ Uptake
Transfected

Cells
18 nM [1][2][3]

NCX1 45Ca2+ Uptake
Transfected

Cells
68 nM [3]

NCX2 45Ca2+ Uptake
Transfected

Cells
96 nM [3]

Unidirectional

Outward NCX

Current (Ca2+

entry mode)

Electrophysiolog

y

Guinea Pig

Cardiac

Myocytes

50 nM [6]

Bidirectional

Outward and

Inward NCX

Current

Electrophysiolog

y

Guinea Pig

Cardiac

Myocytes

~100 nM [6]

Reported Concentrations in Cell-Based Assays
Cell Line

Experimental
Context

Concentration(s) Reference

SH-SY5Y (human

neuroblastoma)

Hypoxia/Reoxygenatio

n-induced cell

damage

0.3 µM, 1 µM [3]

LLC-PK1 (porcine

kidney epithelial)

Hypoxia/Reoxygenatio

n-induced cell

damage

1 µM [3]

Melanoma Cells
Investigation of effects

on cell viability
5 - 100 µM [5]
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Caption: Mechanism of YM-244769 as an inhibitor of the Na+/Ca2+ exchanger.

Experimental Workflow for YM-244769 Cell Loading

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1146275?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare YM-244769 Stock Solution
(e.g., 10 mM in DMSO)

Prepare Working Solutions
(Dilute stock in culture medium)

Culture Cells to Desired Confluency
(e.g., 70-80%)

Remove Culture Medium from Cells

Add YM-244769 Working Solution
(and vehicle control)

Incubate Cells
(e.g., 30 min - 24 hrs at 37°C)

Optional: Wash Cells with PBS or Medium

Proceed with Downstream Assay

If no wash step

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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